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Cat. No.: B1683218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of zeatin stock solutions, a

critical step for various applications in plant science, cell biology, and drug development.

Zeatin, a naturally occurring cytokinin, plays a crucial role in cell division, differentiation, and

other physiological processes.[1][2][3] Proper preparation and storage of stock solutions are

essential to ensure its stability and efficacy in experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

zeatin stock solutions.
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Parameter Solvent Solubility

Recommen
ded Stock
Concentrati
on

Storage
Temperatur
e

Storage
Duration

Zeatin (trans-

isomer)
DMSO

~3 mg/mL[4],

27.5 mg/mL

(sonication

recommende

d)[3]

1 mg/mL
-20°C or

-80°C

1 month at

-20°C, up to 1

year at -80°C

1N NaOH Soluble 1 mg/mL -20°C

Several

months to a

year

0.01N KOH >1 mg/mL 1 mg/mL
-20°C or 2-

6°C

>90% stability

after 90 days

Dimethylform

amide (DMF)
~0.5 mg/mL - - -

Water
Sparingly

soluble
-

Aqueous

solutions not

recommende

d for storage

>1 day

-

Acetic Acid
Freely

soluble
- - -

Experimental Protocol: Preparation of 1 mg/mL
Zeatin Stock Solution
This protocol details the steps for preparing a 1 mg/mL stock solution of zeatin, a commonly

used concentration in plant tissue culture and other biological assays.

Materials:

trans-Zeatin powder
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Solvent of choice (e.g., 1N NaOH or DMSO)

Sterile, molecular biology grade water

Sterile volumetric flask or glass container (e.g., 100 mL)

Sterile magnetic stirrer and stir bar (optional)

Sterile filter (0.22 µm) and syringe

Sterile, light-protected storage tubes (e.g., amber microcentrifuge tubes)

Procedure:

Weighing: Accurately weigh 100 mg of trans-Zeatin powder and transfer it to a 100 mL

sterile volumetric flask.

Dissolution:

For NaOH as a solvent: Add 2-5 mL of 1N NaOH to the flask to dissolve the powder.

Gentle swirling or stirring may be required.

For DMSO as a solvent: Add a small volume of DMSO to dissolve the powder completely.

For maximum solubility, sonication can be applied.

Dilution: Once the zeatin is completely dissolved, slowly add sterile, molecular biology grade

water to bring the final volume to 100 mL. If using NaOH, it is recommended to stir the

solution while adding water to prevent precipitation.

Sterilization (Optional but Recommended): Filter-sterilize the stock solution using a 0.22 µm

syringe filter into a sterile container. This is particularly important for applications in cell

culture to prevent microbial contamination.

Aliquoting and Storage: Aliquot the stock solution into smaller, sterile, light-protected tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short to medium-term

storage or at -80°C for long-term storage.

Note on Stability:
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Aqueous solutions of zeatin are not recommended for storage for more than one day.

Stock solutions in 0.01 N KOH have shown high stability, retaining over 90% of the initial

concentration after 90 days at -20°C and 2-6°C.

The trans-zeatin solution in 0.01 N KOH is stable through at least six repeated freeze-thaw

cycles.

Adenine-based cytokinins, including zeatin, have demonstrated stability after autoclaving at

121°C for 30 minutes when prepared in 0.05 N KOH.

Visualizations
Experimental Workflow for Zeatin Stock Solution
Preparation
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Workflow for Zeatin Stock Solution Preparation

Weigh Zeatin Powder

Dissolve in Solvent
(e.g., 1N NaOH or DMSO)

Bring to Final Volume
with Sterile Water

Filter Sterilize
(0.22 µm filter)

Aliquot into Sterile Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a sterile zeatin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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